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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159

Introduction: Decyl acetate (CAS No. 112-17-4) is a colorless liquid ester known for its
characteristic fruity, floral odor.[1] It is utilized as a flavoring agent in the food industry and as a
fragrance ingredient in perfumes, cosmetics, and other personal care products.[2][3] This guide
provides a comprehensive overview of the safety, handling, and toxicological properties of
decyl acetate, intended for researchers, scientists, and professionals in drug development and
chemical manufacturing.

Physical and Chemical Properties

Decyl acetate is a stable, combustible liquid that is insoluble in water but soluble in organic
solvents like alcohol.[1][3][4] Its physical and chemical characteristics are essential for

understanding its behavior in various applications and for developing appropriate handling
procedures.
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Property Value Source(s)
CAS Number 112-17-4 [1][2][5]116]
Molecular Formula C12H2402 [31517]
Molecular Weight 200.32 g/mol [31[5]1[8]
Appearance Clear, colorless liquid [1][5]
Odor Fruity, floral, pear-like [1][4]
- _ 126-127 °C @ 20 mmHg; 272
Boiling Point [31[8]
°C @ 760 mmHg
Melting Point -15°C [3]
_ >93.3 °C to 110 °C (Closed
Flash Point [11181I9]
Cup)
Density / Specific Gravity 0.862 - 0.870 g/mL at 20-25 °C  [1][3][5][9]
Vapor Pressure 0.00347 - 0.03 mmHg at 25 °C  [3][8][10]

Solubility

Insoluble in water; Soluble in

alcohol

[LI(3][41€]

Refractive Index

1.425-1.430 at 20 °C

[11(3]51€]

Hazard Identification and GHS Classification

The GHS classification for decyl acetate presents some variability across different sources.

The most consistently reported hazard is its toxicity to aquatic life.[2] It is also classified by

some suppliers as a combustible liquid.[8][11]
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Precautiona

. Hazard
Hazard . Signal ry
Pictogram Statement(s Source(s)
Class Word ) Statement(s
)
Aquatic GHSO09 H400: Very P273: Avoid
Hazard (Environment  Warning toxic to release to the  [2]
(Acute) ) aquatic life environment.
P391: Collect
spillage.
P501.:
H410: Very )
] ] Dispose of
Aquatic GHS09 toxic to
) ] o contents/cont
Hazard (Environment  Warning aquatic life ) [2]
. _ ainer to an
(Chronic) ) with long
) approved
lasting effects
waste
disposal
plant.
Keep away
from
Combustible heat/sparks/o
Flammable None ] o
o N Warning liquid pen [8][11]
Liquids specified
(Category 4) flames/hot
surfaces. —
No smoking.

Note: Some sources report that decyl acetate does not meet the criteria for GHS hazard

classification.[3][9]

Toxicological Profile

Decyl acetate is considered to have low acute toxicity.[8] The primary health concerns are mild

irritation upon direct contact with skin or eyes.[8]

o Acute Oral Toxicity: Expected to be a low ingestion hazard.[8]
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e Acute Inhalation Toxicity: Health hazard information is incomplete, but inhalation of vapors
may cause drowsiness and dizziness.[4][8]

o Skin Contact: May cause mild skin irritation after prolonged or repeated exposure.[4][8]
o Eye Contact: May cause mild eye irritation upon direct contact.[8]
o Sensitization: An 8% solution was found to cause no irritation or sensitization.[9]

o Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC or ACGIH.[12]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to ensure safety and maintain the integrity
of decyl acetate. This involves using appropriate engineering controls, personal protective
equipment, and storage conditions.

Experimental Protocol: Standard Handling Procedure

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that
an eyewash station and safety shower are readily accessible.[4]

o Ventilation: Handle the substance in a well-ventilated area.[2] Local exhaust ventilation is
typically required to control exposure.[4]

o Grounding: When transferring the substance, ensure all equipment is properly grounded to
prevent static discharge, which could be an ignition source.[8]

e Procedure: Avoid all personal contact, including inhalation of vapors or mists.[2][4] Avoid
contact with skin and eyes.[2] Use non-sparking tools.[2]

o Post-Handling: After use, wash hands thoroughly.[2] Clean the work area and properly
dispose of any contaminated materials.
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Caption: Workflow for the safe handling of decyl acetate.
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Storage Conditions

Store containers tightly closed in a dry, cool, and well-ventilated place.[2][11] Keep the
substance away from heat, sparks, open flames, and other sources of ignition.[8][11] It is
incompatible with strong oxidizing agents and strong acids/bases.[4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure when engineering controls are not
sufficient.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[2][4]

» Skin Protection: Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene, PVC) are required.
[2][4][12] Gloves must be inspected before use and replaced if contaminated.[2][12] Wear
impervious clothing, such as overalls or a P.V.C. apron, to prevent skin contact.[2][4]

» Respiratory Protection: If there is a risk of overexposure due to vapor or aerosol formation,
use an approved respirator with a Type A filter for organic vapors.[4][12]

First Aid Measures

Immediate and appropriate first aid can significantly reduce the adverse effects of accidental
exposure.
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Caption: First aid response protocol for decyl acetate exposure.

 Inhalation: Move the victim to fresh air.[2] If breathing is difficult, administer oxygen.[2] If the
person is not breathing, provide artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area with
soap and plenty of water.[2] If irritation develops or persists, seek medical attention.[8]

o Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
ensuring to wash under the eyelids.[2][11] Remove contact lenses if present and easy to do.
[12] Get medical attention.[11]

¢ Ingestion: Rinse mouth with water.[2] Do not induce vomiting.[8] Call a physician or poison
control center if the person feels unwell or if a large amount is ingested.[8]

Fire-Fighting Measures
Decyl acetate is a combustible liquid.[8][11]

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[2][4] Water spray or mist can be used to cool closed containers.[11]
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» Specific Hazards: Containers may explode when heated.[11] Vapors are heavier than air and
may travel along the ground to a source of ignition.[12] Combustion products include carbon
dioxide.[4]

» Protective Actions for Fire-Fighters: Wear full body protective clothing and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[2][4]
[11]

Accidental Release Measures

Prompt and correct action is necessary to control spills and prevent environmental
contamination.

Experimental Protocol: Spill Containment and Cleanup

e Evacuation and Ignition Control: Evacuate personnel from the spill area and move upwind.[2]
[4] Eliminate all sources of ignition (e.g., sparks, open flames, hot surfaces).[2][8]

e Ventilation: Ensure adequate ventilation in the affected area.

» Personal Protection: Don appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye protection.[2] Avoid breathing vapors and contacting the spilled
material.[2][4]

o Containment: Prevent the spill from entering drains or waterways.[2] For large spills, dike the
material.[8]

o Cleanup: Absorb the spill with an inert material such as dry sand, earth, or vermiculite.[3]
Collect the absorbed material and place it into a suitable, closed, and labeled container for
disposal.[2]

o Decontamination: Clean the spill area thoroughly to remove any residual contamination.[8]
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Caption: Logical workflow for responding to a decyl acetate spill.

Disposal Considerations

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1670159?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

All waste must be handled in accordance with local, state, and federal regulations.[4] Dispose
of contents and containers at an approved waste disposal plant.[2][11] Due to its aquatic
toxicity, avoid releasing it into the environment.[2][4]

Regulatory Information

Decyl acetate is listed on numerous international chemical inventories, including TSCA (USA),
DSL (Canada), EINECS (Europe), AICS (Australia), and KECL (Korea).[2][11] It is also
approved as a synthetic flavoring substance by the FDA (21 CFR 172.515) and JECFA.[3][6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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